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Compound of Interest

Compound Name: Octaethylene glycol

Cat. No.: B078325

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of
octaethylene glycol (OEG) in various organic solvents. OEG, a discrete polyethylene glycol
(PEG) compound with eight ethylene glycol units, is a valuable tool in biomedical research and
drug development, often used as a linker, spacer, or solubilizing agent. Understanding its
solubility profile is critical for its effective application in formulation, synthesis, and
bioconjugation.

~ore Physical E ies of C hvlene Glvcol

Property Value

Molecular Formula C16H3409

Molecular Weight 370.44 g/mol
Appearance Colorless, viscous liquid
CAS Number 5117-19-1[1]

Quantitative Solubility Data

Direct quantitative solubility data for octaethylene glycol in a wide range of organic solvents is
not readily available in published literature. However, extensive data exists for Polyethylene
Glycol 400 (PEG 400), which has an average molecular weight (380-420 g/mol ) very close to
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that of octaethylene glycol. The solubility behavior of OEG is expected to be highly similar to
that of PEG 400. The following table summarizes the miscibility of PEG 400, and by extension
OEG, with common organic solvents.

Miscibility with OEG/PEG

Solvent Chemical Class

400
Water Protic, Polar Miscible[2][3]
Acetone Aprotic, Polar Miscible[2]
Ethanol Protic, Polar Miscible[3]
Methanol Protic, Polar Miscible
Benzene Aromatic, Nonpolar Miscible
Toluene Aromatic, Nonpolar Miscible
Glycerin Protic, Polar Miscible
Glycols Protic, Polar Miscible
Aromatic Hydrocarbons Aromatic, Nonpolar Miscible
Aliphatic Hydrocarbons (e.qg., ] ] o
Hexane, Heptane) Aliphatic, Nonpolar Not Miscible
Diethyl Ether Ether, Nonpolar Not Miscible

Experimental Protocol for Determining Liquid-Liquid
Miscibility
The following is a generalized experimental protocol for determining the miscibility of

octaethylene glycol with an organic solvent, based on the standard "shake-flask" method.
This method is a foundational technique for assessing solubility.

Objective: To determine if octaethylene glycol is miscible with a given organic solvent at a
specific temperature.

Materials:
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e Octaethylene glycol (OEG)

e Test organic solvent

o Graduated cylinders or pipettes

 Scintillation vials or test tubes with secure caps (e.g., 20 mL)

e \ortex mixer

o Constant temperature water bath or incubator

 Light source for visual inspection

Methodology:

e Preparation:

o Ensure all glassware is clean and dry to prevent contamination.

o Bring the OEG and the test solvent to the desired experimental temperature (e.g., 25 °C)
by placing them in a constant temperature bath for at least 30 minutes.

e Mixing:

o In a labeled vial, add a known volume of the organic solvent (e.g., 5 mL).

o To the same vial, add an equal volume of OEG (5 mL). This creates a 1:1 (v/v) mixture.

o Securely cap the vial.

o Equilibration:

o Vigorously mix the contents of the vial using a vortex mixer for 2-3 minutes to ensure
thorough dispersion.

o Place the vial back into the constant temperature bath and allow it to equilibrate for at
least 24 hours. This extended period allows for the system to reach thermodynamic
equilibrium.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b078325?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Observation and Analysis:
o After the equilibration period, carefully remove the vial from the bath.
o Visually inspect the contents against a light source.

» Miscible: The mixture will appear as a single, clear, homogeneous phase with no visible
interface or cloudiness.

» Immiscible: The mixture will separate into two distinct liquid layers. The presence of an
interface confirms immiscibility.

» Partially Miscible: The mixture may appear cloudy or form an emulsion that does not
fully separate, indicating some degree of mutual solubility.

o Confirmation (Optional):

o For a more quantitative assessment, especially in cases of partial miscibility, analytical
techniques such as gas chromatography (GC) or nuclear magnetic resonance (NMR)
spectroscopy can be employed to determine the concentration of OEG in the solvent
phase and vice-versa.

Logical Workflow for Solubility Assessment

The following diagram illustrates the logical workflow for determining the solubility of
octaethylene glycol in an organic solvent.
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Caption: Workflow for determining the miscibility of octaethylene glycol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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